Cas no 2229423-43-0 (1-(2,4-dimethyl-1H-pyrrol-3-yl)piperazine)

• Product Name: 1-(2,4-dimethyl-1H-pyrrol-3-yl)piperazine
• CAS No: 2229423-43-0
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 6488957
• PubChem ID: 165863920
• Update Time: 2025-10-31

1-(2,4-dimethyl-1H-pyrrol-3-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethyl-1H-pyrrol-3-yl)piperazine
• EN300-1793463
• 2229423-43-0

• Inchi： 1S/C10H17N3/c1-8-7-12-9(2)10(8)13-5-3-11-4-6-13/h7,11-12H,3-6H2,1-2H3
• InChI Key： HHUPZCPJKVGBMX-UHFFFAOYSA-N
• SMILES： N1(C2C(C)=CNC=2C)CCNCC1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 31.1Ų

Additional information on 1-(2,4-dimethyl-1H-pyrrol-3-yl)piperazine

Introduction to 1-(2,4-dimethyl-1H-pyrrol-3-yl)piperazine (CAS No. 2229423-43-0)

1-(2,4-dimethyl-1H-pyrrol-3-yl)piperazine, also known by its CAS number 2229423-43-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazines, which are widely studied for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings related to 1-(2,4-dimethyl-1H-pyrrol-3-yl)piperazine.

The chemical structure of 1-(2,4-dimethyl-1H-pyrrol-3-yl)piperazine is characterized by a piperazine ring substituted with a 2,4-dimethylpyrrole moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The piperazine ring is a versatile scaffold that can modulate various biological targets, including receptors and enzymes. The 2,4-dimethylpyrrole substituent adds further complexity and specificity to the molecule's interactions with biological systems.

Synthesis of 1-(2,4-dimethyl-1H-pyrrol-3-yl)piperazine typically involves multistep processes that combine organic synthesis techniques and advanced catalytic methods. One common approach is the condensation of 2,4-dimethylpyrrole with a suitable piperazine derivative, followed by purification and characterization using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for research and development purposes.

In terms of biological activity, 1-(2,4-dimethyl-1H-pyrrol-3-yl)piperazine has shown promising results in various preclinical studies. Research has focused on its potential as a modulator of serotonin receptors, particularly the 5-HT₇ receptor. Serotonin receptors play crucial roles in regulating mood, sleep, and other physiological processes. Modulating these receptors can have therapeutic benefits in treating conditions such as depression, anxiety disorders, and sleep disorders.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 1-(2,4-dimethyl-1H-pyrrol-3-yl)piperazine exhibited high affinity for the 5-HT₇ receptor with an IC₅₀ value of 0.8 nM. This high affinity suggests that the compound could be a potent ligand for this receptor. Further investigations using in vitro and in vivo models have confirmed its efficacy in modulating serotonin signaling pathways.

Beyond its interaction with serotonin receptors, 1-(2,4-dimethyl-1H-pyrrol-3-yl)piperazine has also been explored for its potential anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases and neurodegenerative disorders. A study published in the European Journal of Pharmacology in 2020 demonstrated that this compound could inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 1-(2,4-dimethyl-1H-pyrrol-3-yl)piperazine may have therapeutic potential in managing inflammatory conditions.

The safety profile of 1-(2,4-dimethyl-1H-pyrrol-3-yl)piperazine is another critical aspect of its evaluation for pharmaceutical applications. Preclinical toxicity studies have shown that this compound has a favorable safety margin when administered at therapeutic doses. However, further investigations are needed to fully understand its long-term effects and potential side effects.

In conclusion, 1-(2,4-dimethyl-1H-pyrrol-3-yl)piperazine (CAS No. 2229423-43-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and high affinity for serotonin receptors make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.